Cas no 950319-97-8 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 950319-97-8
• MF: C₂₀H₂₁N₃O₅S₂
• MW: 447.527842283249
• CID: 6303034
• PubChem ID: 18569049
• Update Time: 2025-10-21

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide
• F2216-0091
• 950319-97-8
• AKOS001961903
• CCG-175699
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-methoxy-5-methylbenzenesulfonamide
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-methoxy-5-methylbenzenesulfonamide
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C20H21N3O5S2/c1-4-29(24,25)20-11-9-17(21-22-20)15-6-5-7-16(13-15)23-30(26,27)19-12-14(2)8-10-18(19)28-3/h5-13,23H,4H2,1-3H3
• InChI Key： DYRYGJUEYCJAIE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(NC1C=CC=C(C2=CC=C(N=N2)S(CC)(=O)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 447.09226313g/mol
• Monoisotopic Mass: 447.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide

N-{3-6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl}-2-Methoxy-5-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 950319-97-8, known as N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridazine ring, an ethanesulfonyl group, and a sulfonamide moiety. The presence of these functional groups imparts unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of sulfonamides in drug discovery and development. The sulfonamide group in this compound is known to exhibit excellent bioavailability and stability, making it a promising candidate for pharmaceutical applications. Additionally, the pyridazine ring is a heterocyclic structure that has been extensively studied for its potential in medicinal chemistry. Its ability to act as a scaffold for various bioactive molecules has been well-documented in recent research.

The ethanesulfonyl group attached to the pyridazine ring further enhances the compound's versatility. This group is known to improve the solubility and permeability of molecules, which are critical factors in drug delivery systems. Recent advancements in nanotechnology have also explored the use of such groups in designing drug delivery vehicles, further underscoring the significance of this compound.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the pyridazine ring followed by the introduction of the ethanesulfonyl and sulfonamide groups. Researchers have recently developed more efficient methods for synthesizing such compounds, leveraging catalytic processes and green chemistry principles to minimize environmental impact.

The physical properties of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-5-methylbenzene-1-sulfonamide are also worth noting. Its melting point, boiling point, and solubility characteristics have been determined through advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are essential for understanding its behavior under various conditions and its suitability for different applications.

One of the most exciting aspects of this compound is its potential application in materials science. The combination of a sulfonamide group with a pyridazine ring creates a molecule with unique electronic properties. Recent research has explored its use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

Furthermore, the methoxy and methyl substituents on the benzene ring contribute to the compound's stability and reactivity. These groups are known to influence the molecule's electronic distribution, which can be exploited in designing new materials with tailored properties. For instance, studies have shown that such substituents can enhance the thermal stability of polymers, making them suitable for high-performance applications.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-yphenyl}-2-methoxy5-methylbenzene1-sulfonamide is a multifaceted compound with immense potential across various disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As scientists continue to explore its properties and possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings.